![molecular formula C16H22O2 B6178688 tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate CAS No. 2648938-88-7](/img/no-structure.png)
tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate
Overview
Description
Tert-butyl pentacyclo[5.4.0.0^2,6.0^3,10.0^5,9]undecane-8-carboxylate (TBPTC) is an organic compound with a unique cyclic structure composed of a five-membered ring fused with a six-membered ring, and a nine-membered ring. The compound is a colorless solid with a melting point of 74°C and a boiling point of 180°C. It is soluble in non-polar organic solvents and slightly soluble in water. TBPTC is an important reagent in organic synthesis, and has been used in a variety of scientific research applications.
Mechanism of Action
Tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate is a lipoxygenase inhibitor, meaning it blocks the action of the enzyme lipoxygenase, which is involved in the metabolism of arachidonic acid. The compound binds to the active site of the enzyme and prevents the formation of leukotrienes, which are pro-inflammatory molecules involved in the development of asthma and other allergic diseases.
Biochemical and Physiological Effects
tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate has been found to inhibit the formation of leukotrienes, which are pro-inflammatory molecules involved in the development of asthma and other allergic diseases. The compound also has antioxidant properties, which can help protect cells from oxidative stress and free radical damage. In addition, tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate has been found to have anti-lipogenic and anti-obesity effects, as well as anti-inflammatory, anti-tumor, and anti-angiogenic properties.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate in lab experiments is its high solubility in non-polar organic solvents, which makes it easy to use in a variety of organic syntheses. The compound is also relatively stable and can be stored for long periods of time without significant degradation. However, tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate is relatively expensive and is not widely available commercially.
Future Directions
Future research on tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate could focus on further elucidating its mechanism of action and exploring its potential applications in drug discovery and development. Additionally, further studies could be conducted to investigate the compound's effects on other diseases and conditions, such as cancer, diabetes, and cardiovascular disease. Additional research could also focus on optimizing the synthesis process for tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate and developing new methods for its use in organic synthesis. Finally, further studies could be conducted to explore the compound's potential as an antioxidant and its ability to protect cells from oxidative stress and free radical damage.
Synthesis Methods
Tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate can be synthesized through the reaction of tert-butyl bromide and pentacyclo[5.4.0.0^2,6.0^3,10.0^5,9]undecane-8-carboxylic acid in the presence of anhydrous potassium carbonate. The reaction is carried out in an inert atmosphere and at a temperature of 180°C for 22 hours. The product is isolated by column chromatography and purified by recrystallization.
Scientific Research Applications
Tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate has been used in a variety of scientific research applications, including as a catalyst for the synthesis of 1,4-diketones and 1,3-diketones, as a reagent for the synthesis of heterocyclic compounds, and as an inhibitor of lipoxygenase, an enzyme involved in the metabolism of arachidonic acid. It has also been used in the synthesis of bioactive molecules such as peptide-based antibiotics and anti-cancer agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cyclopentadiene", "Methyl acrylate", "Tert-butyl lithium", "1,3-butadiene", "Maleic anhydride", "Sodium borohydride", "Acetic acid", "Methanol", "Chloroform", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate", "Hexane" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methyl acrylate in the presence of tert-butyl lithium to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then reacted with 1,3-butadiene to form the pentacyclic intermediate.", "Step 3: The pentacyclic intermediate is then reacted with maleic anhydride in the presence of sodium borohydride to form the carboxylic acid intermediate.", "Step 4: The carboxylic acid intermediate is then esterified with methanol and acetic acid to form the methyl ester intermediate.", "Step 5: The methyl ester intermediate is then reacted with sodium hydroxide in chloroform to form the sodium salt intermediate.", "Step 6: The sodium salt intermediate is then acidified with hydrochloric acid to form the carboxylic acid intermediate.", "Step 7: The carboxylic acid intermediate is then purified using a combination of sodium sulfate and magnesium sulfate.", "Step 8: The purified carboxylic acid intermediate is then reacted with tert-butyl alcohol in the presence of a catalyst to form the final product, tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate.", "Step 9: The final product is then purified using a combination of ethyl acetate and hexane." ] } | |
CAS RN |
2648938-88-7 |
Product Name |
tert-butyl pentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecane-8-carboxylate |
Molecular Formula |
C16H22O2 |
Molecular Weight |
246.3 |
Purity |
95 |
Origin of Product |
United States |
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